2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1,3,4-thiadiazol-2-ylacetamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-(1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C12H8N4O3S/c17-9(14-12-15-13-6-20-12)5-16-10(18)7-3-1-2-4-8(7)11(16)19/h1-4,6H,5H2,(H,14,15,17)
• InChI Key: PJFYEMNBRBQSKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC(=O)NC3=NN=CS3
• Molecular Formula: C12H8N4O3S
• Molecular Weight: 288.28 g/mol

Description

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1,3,4-thiadiazol-2-ylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has a unique structure that makes it suitable for use in different research areas.

Scientific Research Applications

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1,3,4-thiadiazol-2-ylacetamide has various scientific research applications. One of the significant applications is in the field of medicinal chemistry. This compound has been shown to have potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been found to have antibacterial and antifungal properties, making it suitable for use in the development of new antibiotics.

Mechanism of Action

The mechanism of action of 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1,3,4-thiadiazol-2-ylacetamide is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes that are essential for the growth and survival of cancer cells. It also disrupts the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1,3,4-thiadiazol-2-ylacetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to inhibit the growth of bacteria and fungi by disrupting their cell membranes.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1,3,4-thiadiazol-2-ylacetamide in lab experiments is its unique structure, which makes it suitable for use in different research areas. It also has potent anticancer, antibacterial, and antifungal properties, making it a valuable tool for researchers in these fields. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to work with in aqueous solutions.

Future Directions

There are several future directions for the research and development of 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1,3,4-thiadiazol-2-ylacetamide. One of the significant areas of research is the development of new anticancer drugs based on this compound. Researchers are also exploring the potential of this compound as a new class of antibiotics. Further studies are needed to understand the mechanism of action of this compound fully and to identify its potential applications in other research areas.
Conclusion:
In conclusion, 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1,3,4-thiadiazol-2-ylacetamide is a chemical compound with unique properties that make it suitable for use in various scientific research areas. Its potential applications in medicinal chemistry, antibacterial, and antifungal research make it a valuable tool for researchers in these fields. Further studies are needed to understand the full potential of this compound and to identify its potential applications in other research areas.

Synthesis Methods

The synthesis of 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-1,3,4-thiadiazol-2-ylacetamide involves the reaction between 1,3,4-thiadiazole-2-amine and 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl) acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The reaction takes place in an organic solvent such as dimethylformamide (DMF) or dichloromethane (DCM) under reflux conditions. The resulting product is then purified using column chromatography to obtain the pure compound.